Cas no 186590-38-5 (Benzonitrile,3,4-difluoro-5-hydroxy-)

• Product Name: Benzonitrile,3,4-difluoro-5-hydroxy-
• CAS No: 186590-38-5
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• CID: 114867
• PubChem ID: 45090612
• Update Time: 2025-04-18

Benzonitrile,3,4-difluoro-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,4-difluoro-5-hydroxy-
• Benzonitrile, 3,4-difluoro-5-hydroxy- (9CI)
• SCHEMBL18002603
• 3,4-Difluoro-5-hydroxybenzonitrile
• 186590-38-5

• Inchi： 1S/C7H3F2NO/c8-5-1-4(3-10)2-6(11)7(5)9/h1-2,11H
• InChI Key： RTWSBHDZPFYJRL-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C#N)C=C1O)F

Computed Properties

• Exact Mass: 155.01829
• Monoisotopic Mass: 155.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02